(+)-Tramadol (+)-Tramadol Tramadol is a synthetic codeine analogue, Tramadol has central analgesic properties with effects similar to opioids, such as morphine and codeine, acting on specific opioid receptors. Used as a narcotic analgesic for severe pain, it can be addictive and weakly inhibits norepinephrine and serotonin reuptake. (NCI04)
Tramadol is an opioid analgesic used for the therapy of mild-to-moderate pain. Tramadol overdose can cause acute liver failure. Pharmacologic use of tramadol has not been associated with cases of clinically apparent drug induced liver disease.
Tramadol, also known as MTW tramadol or tradol-puren, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. Tramadol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tramadol has been detected in multiple biofluids, such as urine and blood. Within the cell, tramadol is primarily located in the membrane (predicted from logP). Tramadol participates in a number of enzymatic reactions. In particular, Tramadol can be converted into N-desmethyltramadol and formaldehyde through the action of the enzymes cytochrome P450 2B6 and cytochrome P450 3A4. In addition, Tramadol can be converted into O-desmethyltramadol and formaldehyde; which is mediated by the enzyme cytochrome P450 2D6. In humans, tramadol is involved in the tramadol action action pathway and the tramadol metabolism pathway. Tramadol is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 123154-38-1
VCID: VC0015222
InChI: InChI=1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3/t14-,16+/m1/s1
SMILES: CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O
Molecular Formula: C16H25NO2
Molecular Weight: 263.37 g/mol

(+)-Tramadol

CAS No.: 123154-38-1

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VCID: VC0015222

Molecular Formula: C16H25NO2

Molecular Weight: 263.37 g/mol

(+)-Tramadol - 123154-38-1

CAS No. 123154-38-1
Product Name (+)-Tramadol
Molecular Formula C16H25NO2
Molecular Weight 263.37 g/mol
IUPAC Name (1R,2R)-2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol
Standard InChI InChI=1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3/t14-,16+/m1/s1
Standard InChIKey TVYLLZQTGLZFBW-ZBFHGGJFSA-N
Isomeric SMILES CN(C)C[C@H]1CCCC[C@@]1(C2=CC(=CC=C2)OC)O
SMILES CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O
Canonical SMILES CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O
Boiling Point 406.6 ºC
Melting Point 178-181 °C
180-181°C
Physical Description Solid
Description Tramadol is a synthetic codeine analogue, Tramadol has central analgesic properties with effects similar to opioids, such as morphine and codeine, acting on specific opioid receptors. Used as a narcotic analgesic for severe pain, it can be addictive and weakly inhibits norepinephrine and serotonin reuptake. (NCI04)
Tramadol is an opioid analgesic used for the therapy of mild-to-moderate pain. Tramadol overdose can cause acute liver failure. Pharmacologic use of tramadol has not been associated with cases of clinically apparent drug induced liver disease.
Tramadol, also known as MTW tramadol or tradol-puren, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. Tramadol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tramadol has been detected in multiple biofluids, such as urine and blood. Within the cell, tramadol is primarily located in the membrane (predicted from logP). Tramadol participates in a number of enzymatic reactions. In particular, Tramadol can be converted into N-desmethyltramadol and formaldehyde through the action of the enzymes cytochrome P450 2B6 and cytochrome P450 3A4. In addition, Tramadol can be converted into O-desmethyltramadol and formaldehyde; which is mediated by the enzyme cytochrome P450 2D6. In humans, tramadol is involved in the tramadol action action pathway and the tramadol metabolism pathway. Tramadol is a potentially toxic compound.
Shelf Life Stable under recommended storage conditions. /Tramadol hydrochloride/
Solubility Soluble
In water, 1151 mg/L at 25 °C (est)
7.50e-01 g/L
>39.5 [ug/mL]
Synonyms Adolonta
Amadol
Biodalgic
Biokanol
Contramal
Jutadol
K 315
K-315
K315
MTW Tramadol
MTW-Tramadol
MTWTramadol
Nobligan
Prontofort
Ranitidin 1A Pharma
Takadol
Theradol
Tiral
Topalgic
Tradol
Tradol Puren
Tradol-Puren
TradolPuren
Tradonal
Tralgiol
Trama 1A Pharma
Trama AbZ
Trama Dorsch
Trama KD
Trama-Dorsch
Tramabeta
Tramadin
Tramadoc
Tramadol
Tramadol 1A
Tramadol acis
Tramadol AL
Tramadol Asta Medica
Tramadol Basics
Tramadol Bayvit
Tramadol Bexal
Tramadol Cinfa
Tramadol Dolgit
Tramadol Edigen
Tramadol Hameln
Tramadol Heumann
Tramadol Hydrochloride
Tramadol Kern
Tramadol Lichtenstein
Tramadol Lindo
Tramadol Mabo
Tramadol Normon
Tramadol PB
Tramadol Ratiopharm
Tramadol Stada
Tramadol-Dolgit
Tramadol-Hameln
Tramadol-ratiopharm
TramadolDolgit
TramadolHameln
Tramadolor
Tramadolratiopharm
TramaDorsch
Tramadura
Tramagetic
Tramagit
Tramake
Tramal
Tramex
Tramundin
Trasedal
Ultram
Xymel 50
Zamudol
Zumalgic
Zydol
Zytram
Vapor Density 4.57X10-7 mm Hg at 25 °C (est)
PubChem Compound 33741
Last Modified Nov 11 2021
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